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Compound of Interest

Compound Name: 1,1-Dibromoethane

Cat. No.: B1583053

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemicals is paramount. This document provides essential, immediate safety and
logistical information for the proper management of 1,1-Dibromoethane (CAS No. 557-91-5),
also known as ethylidene bromide. Adherence to these guidelines is critical to ensure personal
safety and environmental compliance.

Chemical Properties and Hazards: 1,1-Dibromoethane is a colorless to brown liquid that is
light, air, and heat sensitive. It is classified as harmful if swallowed, in contact with skin, or if
inhaled, and is suspected of causing cancer.[1][2] It can cause skin, eye, and respiratory tract
irritation.[1][3]

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment is the primary defense against
exposure to 1,1-Dibromoethane.
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PPE Category

Item

Specifications &
Recommendations

Hand Protection

Chemical Resistant Gloves

Wear compatible chemical-
resistant gloves to prevent skin
exposure.[4] Nitrile and latex
gloves are not recommended
for handling halogenated

hydrocarbons.[5]

Eye Protection

Safety Goggles or Face Shield

Use tightly fitting safety
goggles or a face shield to
protect against splashes and

vapors.[4]

Skin and Body Protection

Protective Clothing

Wear appropriate protective
clothing to prevent skin

exposure.[4]

Respiratory Protection

Air-Purifying Respirator

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required when
handling this chemical outside
of a certified chemical fume

hood or in the event of a spill.

[4][6]

Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's stability.
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Aspect Procedure

- Work under a chemical fume hood.[7] - Avoid

breathing vapors or mist.[1] - Avoid contact with
Handling skin, eyes, and clothing.[4] - Wash hands

thoroughly after handling. - Take precautionary

measures against static discharge.[1]

- Store in a cool, dry, well-ventilated area.[4] -

Keep the container tightly closed. - Store under
Storage an inert gas. - Keep away from heat, sparks,

open flames, and hot surfaces.[1] - Incompatible

with strong oxidizing agents.[1][3]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding eyelids apart. Seek

immediate medical attention.[8]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) . . .
clothing and shoes. Seek immediate medical

attention.[8]

Remove the victim to fresh air. If breathing is

difficult or has stopped, administer artificial

Inhalation o ) ) ) )
respiration. Seek immediate medical attention.
[1](8]
Do NOT induce vomiting. Wash out the mouth
Ingestion with water if the person is conscious. Seek

immediate medical attention.[4][8]
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Spill and Disposal Procedures

Proper containment and disposal of 1,1-Dibromoethane are essential to prevent
environmental contamination.

Procedure Steps

1. Remove all sources of ignition.[1] 2. Ensure
adequate ventilation.[4] 3. Absorb the spill with
Spill Cleanup an inert absorbent material (e.g., sand, silica
gel).[1] 4. Collect the absorbed material in a
suitable, closed container for disposal.[4] 5.

Clean the contaminated area thoroughly.[4]

- Dispose of contents and container to an
approved waste disposal plant. - Do not empty
into drains or flush into surface water or sanitary
Disposal sewer systems.[1] - Chemical waste generators
must consult local, regional, and national
hazardous waste regulations to ensure

complete and accurate classification.[1]

Experimental Workflow for Handling 1,1-
Dibromoethane

The following diagram outlines the logical workflow for the safe handling of 1,1-
Dibromoethane from preparation to disposal.
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Safe Handling Workflow for 1,1-Dibromoethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth

carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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